1-Piperidineacetic acid, 4-((4-amino-5-chloro-2-methoxybenzoyl)amino)-, monohydrochloride
Overview
Description
AU-130 is a prokinetic drug which has been shown to accelerate small bowel and colonic transit in dogs.
Scientific Research Applications
Synthesis and Prokinetic Activities
1-Piperidineacetic acid derivatives, such as butyl 4-[(4-amino-5-chloro-2-methoxybenzoyl)amino]-1-piperidineacetate, have been studied for their gastrointestinal prokinetic activities. These compounds exhibit potent gastro- and colon-prokinetic activities by oral administration, highlighting their potential in gastrointestinal motility disorders (Sakaguchi et al., 2001).
Conformational Analysis
Detailed conformational analysis of 1-piperidineacetic acid has been conducted using X-ray diffraction, FTIR, and ab initio calculations. This research provides insights into the molecular structure and stability of the compound, essential for understanding its interaction with biological systems (Dega-Szafran et al., 2002).
Antimicrobial Activity
Studies have explored the synthesis and antimicrobial activity of various pyridine derivatives, including those related to 1-piperidineacetic acid. These derivatives show variable and modest activity against bacteria and fungi, indicating their potential in antimicrobial applications (Patel et al., 2011).
Crystal and Molecular Structures
The crystal and molecular structures of complexes involving 1-piperidineacetic acid have been studied extensively. Such studies are crucial for understanding the interaction of this compound with other molecules, which is significant for pharmaceutical and chemical applications (Dega-Szafran et al., 2007).
Serotonin Receptor Agonists
Benzamide derivatives with 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl) structures, closely related to 1-piperidineacetic acid, have been synthesized and evaluated as selective serotonin 4 receptor agonists. These compounds show promise in enhancing gastrointestinal motility and could be potential prokinetic agents (Sonda et al., 2004).
Properties
CAS No. |
145727-25-9 |
|---|---|
Molecular Formula |
C15H21Cl2N3O4 |
Molecular Weight |
378.25 |
IUPAC Name |
1-Piperidineacetic acid, 4-((4-amino-5-chloro-2-methoxybenzoyl)amino)-, monohydrochloride |
InChI |
1S/C15H20ClN3O4.ClH/c1-23-13-7-12(17)11(16)6-10(13)15(22)18-9-2-4-19(5-3-9)8-14(20)21;/h6-7,9H,2-5,8,17H2,1H3,(H,18,22)(H,20,21);1H |
InChI Key |
LTIZRRWZHUEXPD-UHFFFAOYSA-N |
SMILES |
COc1cc(c(cc1C(=O)NC2CCN(CC2)CC(=O)O)Cl)N.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
AU-130 HCl, AU130 HCl, AU 130 HCl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2,4-dichlorophenyl)methoxy]-N-[(2,6-difluorophenyl)methyl]thiophene-2-carboxamide](/img/structure/B605607.png)
